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Compound of Interest

Compound Name: (E)-2-Decenoic acid

Cat. No.: B1587902

(E)-2-Decenoic acid, a medium-chain fatty acid, is emerging as a molecule of significant
interest to the scientific community. This technical guide provides an in-depth review of the
existing research on (E)-2-decenoic acid and its derivatives, with a focus on its diverse
biological activities, underlying mechanisms of action, and potential therapeutic applications.
The content is tailored for researchers, scientists, and drug development professionals,
presenting quantitative data, detailed experimental methodologies, and visual representations
of key signaling pathways.

Introduction

(E)-2-Decenoic acid belongs to a class of unsaturated fatty acids that have demonstrated a
range of biological effects. While its close relative, 10-hydroxy-2-decenoic acid (10-HDA), a
major component of royal jelly, has been more extensively studied for its health-promoting
properties, (E)-2-decenoic acid and its esters are now gaining attention for their own unique
pharmacological profiles.[1][2] Research has highlighted their potential in areas such as
neuroscience, oncology, and infectious diseases. This guide will synthesize the current
understanding of these activities, providing a foundation for future research and development.

Antimicrobial and Anti-Biofilm Activity

Several isomers of decenoic acid have demonstrated significant antimicrobial properties.[3]
While data specifically on the minimum inhibitory concentrations (MIC) of (E)-2-decenoic acid
is not as abundant as for other isomers, related compounds show potent activity against a
range of pathogens. For instance, 10-HDA exhibits broad-spectrum antibacterial activity.[3] The
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cis-isomer, cis-2-decenoic acid, is a well-characterized bacterial signaling molecule that can
induce the dispersal of established biofilms and inhibit their formation at very low
concentrations.[3][4] This suggests that (E)-2-decenoic acid may also possess anti-biofilm
capabilities, a critical area of research in the face of rising antimicrobial resistance.

The proposed mechanism for the anti-biofilm activity of decenoic acid isomers involves the
disruption of bacterial cell-to-cell communication and the expression of virulence factors.[3]
Furthermore, studies have shown that these fatty acids can increase the metabolic activity of
bacteria, potentially reverting persistent cells to a state more susceptible to conventional
antibiotics.[4]

Table 1: Antimicrobial and Anti-Biofilm Activity of Decenoic Acid Isomers

Compound Microorganism Activity Concentration Reference
cis-2-Decenoic Pseudomonas o ) Low
) ] Biofilm dispersal ] [3][4]
Acid aeruginosa concentrations
10-Hydroxy-2- Staphylococcus ) )
) ) Antibacterial 23-44 uM [3]
decenoic Acid aureus
10-Hydroxy-2- Streptococcus ] )
] ) ) Antibacterial 23-44 M [3]
decenoic Acid alactolyticus
10-Hydroxy-2- Staphylococcus ) )
_ , _ , Antibacterial 23-44 uyM [3]
decenoic Acid intermedius B
Salmonella _ _ IC50 of 6.25
(2E)-dodecenal ) Antibacterial [5]
choleraesuis pg/mL
) Methicillin-
Galagania ]
o ) resistant ) ) MIC: 39 pg/mL,
fragrantissima oil Antibacterial [5]
Staphylococcus MBC: 78 pg/mL

((2E)-dodecenal)
aureus (MRSA)

Neurotrophic and Neuroprotective Effects

A significant body of research points to the neurotrophic-like activities of (E)-2-decenoic acid
derivatives, particularly the ethyl ester (DAEE).[6][7][8][9] These compounds have been shown
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to activate key intracellular signaling pathways typically associated with neurotrophins like
brain-derived neurotrophic factor (BDNF).

Signaling Pathways

DAEE has been found to activate the mitogen-activated protein kinase (MAPK)/extracellular
signal-regulated kinase (ERK) 1/2 pathway, as well as phosphatidylinositol 3-kinase (PI3K) and
the cAMP-response element binding protein (CREB).[6][7] This activation occurs independently
of neurotrophin Trk receptors, suggesting a novel mechanism of action.[6] The activation of
these pathways is crucial for neuronal survival, differentiation, and synaptic plasticity.

—> —>
— —>

DAEE

;

[ Induction of Apoptosis j

Bcl-2 (down) Caspase-3 (up) Tumor Growth Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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